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Compound of Interest

Compound Name: C13H16CIN504

Cat. No.: B15172937

Unable to Identify Compound C13H16CIN504

Despite a comprehensive search for the chemical compound with the molecular formula
C13H16CIN504, its common or [IUPAC name could not be definitively identified. Searches in
chemical databases, patent libraries, and scientific literature did not yield a conclusive match
for a widely recognized substance with this specific formula.

The absence of a clear identification prevents the retrieval of specific analytical methods,
experimental protocols, and quantitative data required to generate the detailed Application
Notes and Protocols as requested. The development of such documentation is contingent upon
knowing the precise chemical structure and properties of the target analyte.

Further progress on this request is not possible without the specific name or structure of the
compound C13H16CIN504. Researchers, scientists, and drug development professionals
requiring analytical methods for a particular substance should rely on documentation
associated with a known and identified compound.

« To cite this document: BenchChem. [Analytical methods for C13H16CIN504 quantification].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15172937#analytical-methods-for-c13h16cin504-
guantification]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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